(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone

• IUPAC Name: [2-[(2-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-phenylmethanone
• InChI: InChI=1S/C18H18N2OS/c1-14-7-5-6-10-16(14)13-22-18-19-11-12-20(18)17(21)15-8-3-2-4-9-15/h2-10H,11-13H2,1H3
• InChI Key: QAYYEVSVPHSTBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NCCN2C(=O)C3=CC=CC=C3
• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol
• CAS No.: 851800-97-0

Description

(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone is a useful research compound. Its molecular formula is C18H18N2OS and its molecular weight is 310.42. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Degradation of Organic Pollutants

Research has shown interest in the enzymatic approach for the remediation/degradation of various organic pollutants present in wastewater from industries. Compounds with specific functionalities, similar to the one mentioned, may act as redox mediators enhancing the efficiency of enzymatic degradation of recalcitrant compounds. Such redox mediators improve the range of substrates that enzymes can transform, significantly contributing to environmental remediation efforts (Husain & Husain, 2007).

Medicinal Chemistry Applications

In medicinal chemistry, compounds with complex functionalities, akin to "(2-((2-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone," are explored for their potential therapeutic applications. Such molecules are part of a broader category of synthetic compounds that have been shown to exhibit a broad spectrum of biological activities. These activities range from antimicrobial properties to potential applications in treating various diseases, showcasing the importance of synthetic methodologies in the development of new pharmacophores (Rosales-Hernández et al., 2022).

Advanced Oxidation Processes

The compound's structural complexity suggests potential reactivity that could be explored in advanced oxidation processes (AOPs) for the degradation of pharmaceuticals and other persistent organic pollutants in water. AOPs are a focus of environmental chemistry research aiming to minimize the impact of harmful compounds on ecosystems. Studies in this area contribute to understanding the mechanisms and efficiency of various AOPs in breaking down complex organic molecules, enhancing water treatment technologies (Qutob et al., 2022).